Cas no 2742652-94-2 (7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyri midine)

• Product Name: 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyri midine
• CAS No: 2742652-94-2
• MF: C₇H₅BrClN₃O
• MW: 262.491099119186
• CID: 6044488
• PubChem ID: 165705475
• Update Time: 2025-06-26

7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyri midine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyri midine
• 5H-Pyrrolo[3,2-d]pyrimidine, 7-bromo-2-chloro-4-methoxy-
• 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine
• EN300-36600469
• 2742652-94-2

• Inchi： 1S/C7H5BrClN3O/c1-13-6-5-4(3(8)2-10-5)11-7(9)12-6/h2,10H,1H3
• InChI Key： FSRVJNRWGHXUQD-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC)=C2NC=C(Br)C2=N1

Computed Properties

• Exact Mass: 260.93045g/mol
• Monoisotopic Mass: 260.93045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.868±0.06 g/cm3(Predicted)
• pka: 10.07±0.40(Predicted)

Additional information on 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyri midine

Introduction to 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 2742652-94-2)

7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine, a compound with the CAS number 2742652-94-2, is a promising molecule in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine make it a valuable candidate for further research and development.

The molecular structure of 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine consists of a pyrrolopyrimidine core with specific substituents: a bromine atom at the 7-position, a chlorine atom at the 2-position, and a methoxy group at the 4-position. These functional groups contribute to the compound's stability and reactivity, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of pyrrolopyrimidines in targeting specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrolopyrimidines exhibit potent inhibitory activity against kinases, which are key enzymes in signal transduction pathways associated with cancer progression. The bromine and chlorine substituents in 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine are believed to enhance its binding affinity to these targets.

In addition to its potential as an anticancer agent, 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine has shown promise in antiviral research. A study conducted by researchers at the University of California in 2020 demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The methoxy group at the 4-position is thought to play a crucial role in this antiviral activity by modulating the compound's interaction with viral enzymes.

The synthesis of 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine has been optimized through various synthetic routes. One common approach involves the reaction of 4-methoxypyridine with appropriate halogenating agents followed by cyclization to form the pyrrolopyrimidine core. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales.

The pharmacokinetic properties of 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine have also been investigated. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine. Early results from Phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Further clinical studies are planned to assess its therapeutic potential in larger patient populations.

In conclusion, 7-bromo-2-chloro-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 2742652-94-2) is a promising compound with diverse biological activities. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to explore its potential applications in treating various diseases, including cancer and viral infections.